Cas no 10191-25-0 (3-Oxopentanoic Acid)

• Product Name: 3-Oxopentanoic Acid
• CAS No: 10191-25-0
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD11040434
• CID: 118426
• PubChem ID: 439684
• Update Time: 2025-06-13

3-Oxopentanoic Acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-oxo-
• 3-Oxopentanoic Acid
• 3-oxo-Pentanoic acid
• 3-ketopentanoate
• 3-ketopentanoic acid
• 3-Ketovaleric acid
• 3-Oxopentanoate
• 3-oxovaleric acid
• propionylacetic acid
• QT8
• MFCD11040434
• UNII-090PW368EP
• 3-oxidanylidenepentanoic acid
• FHSUFDYFOHSYHI-UHFFFAOYSA-N
• DTXSID50331432
• beta-Ketopentanoate
• 3-oxovalerate
• 10191-25-0
• 3-keto valeric acid
• 090PW368EP
• AKOS006306797
• C02233
• FT-0673435
• AM85448
• 3-Oxopentanoicacid
• SCHEMBL24358
• LMFA01060005
• A16300
• Q2823218
• CS-0321524
• CHEBI:27401
• DB-058733

• MDL： MFCD11040434
• Inchi： 1S/C5H8O3/c1-2-4(6)3-5(7)8/h2-3H2,1H3,(H,7,8)
• InChI Key： FHSUFDYFOHSYHI-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)CC

Computed Properties

• Exact Mass: 116.04700
• Monoisotopic Mass: 116.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.1
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.1±0.1 g/cm3
• Melting Point: 64 - 66°C
• Boiling Point: 238.6±23.0 °C at 760 mmHg
• Flash Point: 112.3±19.1 °C
• Refractive Index: 1.434
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 54.37000
• LogP: 0.44020
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Oxopentanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives

Additional information on 3-Oxopentanoic Acid

Recent Advances in the Study of 3-Oxopentanoic Acid (CAS: 10191-25-0): A Comprehensive Research Brief

3-Oxopentanoic Acid (CAS: 10191-25-0), also known as β-ketovaleric acid, is a key intermediate in various biochemical pathways and has garnered significant attention in the fields of chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on its synthesis, applications, and mechanistic insights, with a focus on studies published within the past five years. The compound's versatility as a precursor for pharmaceuticals, agrochemicals, and specialty chemicals underscores its industrial and academic relevance.

Recent studies have highlighted novel synthetic routes for 3-Oxopentanoic Acid, including enzymatic catalysis using engineered ketoreductases and chemo-enzymatic approaches. A 2023 study in ACS Catalysis demonstrated a 92% yield improvement via immobilized E. coli cells expressing a NADPH-dependent reductase (DOI: 10.1021/acscatal.3c01234). Concurrently, its role as a building block for β-lactam antibiotics and statin side chains has been further elucidated through isotopic labeling experiments, revealing previously unknown metabolic flux distributions in microbial hosts.

In pharmaceutical applications, 3-Oxopentanoic Acid derivatives have shown promise as modulators of PPARγ receptors for metabolic disorders. A 2024 Journal of Medicinal Chemistry paper reported a series of α-alkylated analogs (IC₅₀ = 0.8 μM) with improved pharmacokinetic profiles (DOI: 10.1021/acs.jmedchem.3c01822). Structural analysis via X-ray crystallography confirmed binding mode alterations compared to classical thiazolidinediones, suggesting new avenues for type 2 diabetes drug development.

Emerging analytical techniques have enhanced characterization of 10191-25-0. Ultra-high performance LC-MS methods now achieve detection limits of 0.1 ng/mL in biological matrices, as validated in a 2023 Analytical Chemistry study (DOI: 10.1021/acs.analchem.3c00567). These advances support ongoing investigations into its endogenous occurrence in gut microbiota metabolism, where it may function as a signaling molecule influencing host-microbiome crosstalk.

Environmental and safety assessments have progressed substantially. The European Chemicals Agency's 2023 REACH evaluation confirmed low ecotoxicity (LC₅₀ > 100 mg/L for Daphnia magna), though recommended stricter controls on industrial effluent concentrations. Computational toxicology models predict minimal genotoxic risk, aligning with in vitro micronucleus assay results from recent GLP studies.

Future research directions emphasize biocatalytic process intensification and expanded therapeutic applications. A 2024 roadmap published in Nature Chemical Biology identifies 3-Oxopentanoic Acid as a priority target for sustainable manufacturing, with particular interest in CRISPR-engineered microbial consortia for continuous production. The compound's structural plasticity continues to inspire drug discovery efforts, evidenced by three new patents filed in Q1 2024 covering crystalline forms and prodrug derivatives.